Cas no 1807144-46-2 (Methyl 6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1807144-46-2
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4803900
• Update Time: 2025-05-19

Methyl 6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H8F5NO3/c1-18-8-6(10(13,14)15)4(9(17)19-2)3-5(16-8)7(11)12/h3,7H,1-2H3
• InChI Key： JRXNKHUKXJMAFX-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(C(F)F)=CC=1C(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-carboxylate

Methyl 6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-carboxylate: A Comprehensive Overview

The compound Methyl 6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1807144-46-2) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, including a methoxy group, a trifluoromethyl group, and a difluoromethyl group. These substituents contribute to the compound's distinctive chemical properties and reactivity.

The synthesis of Methyl 6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-carboxylate involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic substitutions, and fluorination processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of catalytic systems to optimize the reaction conditions, reducing the environmental footprint of the synthesis process.

One of the most notable applications of this compound is in the field of agrochemistry, where it serves as an active ingredient in herbicides and insecticides. The compound's ability to inhibit specific enzymatic pathways in pests and weeds makes it an effective tool for crop protection. Recent studies have demonstrated its high efficacy against a wide range of agricultural pests, including those that have developed resistance to conventional pesticides.

In the pharmaceutical industry, Methyl 6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-carboxylate has shown potential as a lead compound for the development of novel drugs targeting various diseases. Its structure allows for extensive chemical modification, enabling researchers to explore its activity against cancer cells, bacterial infections, and viral pathogens. For instance, recent research has highlighted its ability to inhibit the replication of certain viruses by targeting key viral proteins.

The compound's unique electronic properties also make it a promising candidate for applications in materials science. Its ability to act as an electron acceptor in organic semiconductors has led to its investigation in the development of advanced electronic materials, such as organic photovoltaics and light-emitting diodes (OLEDs). Researchers have reported significant improvements in device performance when incorporating this compound into their materials.

From an environmental perspective, the stability and biodegradability of Methyl 6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-carboxylate are critical considerations for its safe use in agricultural and industrial settings. Recent studies have focused on understanding its fate in different environmental compartments, including soil, water, and air. These studies aim to ensure that its use does not pose significant risks to ecosystems or human health.

In conclusion, Methyl 6-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1807144-46-2) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and functional groups provide a foundation for innovative research and development efforts. As scientists continue to explore its potential, this compound is expected to play an increasingly important role in advancing modern technologies and therapies.